1-(3-Propanoylphenyl)propan-1-one

• Molecular Formula: C12H14O2
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 1-(3-propanoylphenyl)propan-1-one
• InChI: InChI=1S/C12H14O2/c1-3-11(13)9-6-5-7-10(8-9)12(14)4-2/h5-8H,3-4H2,1-2H3
• InChI Key: GOKWLWCXKNANNW-UHFFFAOYSA-N
• SMILES: CCC(=O)C1=CC(=CC=C1)C(=O)CC

Description

1-(3-Propanoylphenyl)propan-1-one, also known as 3',4'-Methylenedioxypropiophenone (MDP2P), is a chemical compound commonly used in the synthesis of illicit drugs such as MDMA (Ecstasy) and MDA. MDP2P is a precursor substance that is converted into MDMA and MDA through a series of chemical reactions.

Mechanism of Action

The mechanism of action of 1-(3-Propanoylphenyl)propan-1-one involves the inhibition of serotonin reuptake and the stimulation of serotonin release. This leads to an increase in serotonin levels in the brain, which is thought to be responsible for the mood-enhancing and empathogenic effects of MDMA and MDA.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(3-Propanoylphenyl)propan-1-one are similar to those of MDMA and MDA. The compound has been shown to increase heart rate, blood pressure, body temperature, and respiration rate. It also causes the release of dopamine and norepinephrine, which contribute to its stimulant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-Propanoylphenyl)propan-1-one in lab experiments is that it is a precursor substance that can be easily converted into MDMA and MDA. This allows researchers to study the effects of these drugs without the legal and ethical issues associated with using illicit substances. One limitation is that the compound is highly regulated and controlled, which makes it difficult to obtain for research purposes.

Future Directions

For research include the development of new synthesis methods, investigation of the long-term effects of MDMA and MDA, and exploration of potential therapeutic uses.

Synthesis Methods

The synthesis of 1-(3-Propanoylphenyl)propan-1-one involves the condensation of 3,4-methylenedioxyphenyl-2-propanone (MDP2P) with propanoyl chloride in the presence of anhydrous aluminum chloride. This reaction results in the formation of 1-(3-Propanoylphenyl)propan-1-one as a white crystalline solid.

Scientific Research Applications

1-(3-Propanoylphenyl)propan-1-one has been used in scientific research to study the mechanism of action of MDMA and MDA. The compound has been shown to have similar effects on the central nervous system as MDMA and MDA. It has been used to investigate the role of serotonin in mediating the effects of MDMA and MDA on the brain.